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Compound of Interest

Compound Name: Procymidone

Cat. No.: B1679156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Procymidone, a dicarboximide fungicide, is widely utilized in agriculture to control a range of

fungal diseases on various crops. Its application, however, raises pertinent questions regarding

its environmental persistence, degradation pathways, and potential impact on non-target

organisms. This technical guide provides a comprehensive overview of the environmental fate

and behavior of procymidone, summarizing key quantitative data, detailing experimental

methodologies for its study, and visualizing its degradation pathways. This document is

intended to serve as a critical resource for researchers, environmental scientists, and

professionals involved in drug development and environmental risk assessment.

Physicochemical Properties
A fundamental understanding of the environmental behavior of procymidone begins with its

physicochemical properties, which are summarized in the table below. These properties govern

its distribution and persistence in various environmental compartments.
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Property Value Reference

Molecular Formula C₁₃H₁₁Cl₂NO₂

Molar Mass 284.14 g/mol [1]

Water Solubility 4.5 mg/L at 25°C [2]

Vapor Pressure 1.33 x 10⁻⁴ mmHg at 25°C

Octanol-Water Partition

Coefficient (log Kow)
3.14

Henry's Law Constant 2.65 x 10⁻³ Pa m³/mol

Environmental Fate and Behavior
The environmental fate of procymidone is dictated by a combination of abiotic and biotic

processes, including hydrolysis, photolysis, and microbial degradation in soil and aquatic

systems.

Hydrolysis
Procymidone is susceptible to hydrolysis, particularly under neutral to alkaline conditions. The

rate of hydrolysis is pH-dependent, with the compound being relatively stable in acidic

environments.

Table 1: Hydrolysis Half-life of Procymidone at Different pH Values and Temperatures
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pH Temperature (°C) Half-life

5 25 Stable

7 25 20 - 30 days

9 25 1 - 2 days

2 15 619.5 days

7.1 15 31.5 days

9 15 12.7 hours

2 30 120.4 days

7.1 30 3.8 days

9 30 1.9 hours

2 45 33.9 days

7.1 45 20 hours

9 45 28.4 minutes

Data compiled from[2]

Photolysis
Photodegradation can be a significant dissipation pathway for procymidone in both aquatic

and terrestrial environments. The presence of photosensitizers, such as humic substances, can

accelerate this process.

Table 2: Photolysis Half-life of Procymidone

Medium Conditions Half-life Reference

Water Simulated sunlight 8 days

Soil Surface Ultraviolet lamp 6.8 days [3]
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Degradation in Soil
The degradation of procymidone in soil is a complex process influenced by soil type, organic

matter content, moisture, temperature, and microbial activity. Both biotic and abiotic processes

contribute to its breakdown. The primary degradation product in soil is procymidone-NH-

COOH.

Table 3: Soil Degradation Half-life of Procymidone under Various Conditions

Soil Type Condition Half-life (days) Reference

Black Soil Aerobic 14.3 [3]

Chestnut Soil Aerobic 18.9 [3]

Yellow Brown Soil Aerobic 20.2 [3]

Laterite Soil Aerobic 24.1 [3]

Acidic Soils Laboratory 376

Neutral/Alkaline Soils Laboratory 119

Acidic Soils Field 343

Neutral/Alkaline Soils Field 105

Submerged

Conditions
- ~4 months [2]

Adsorption and Desorption in Soil
The mobility of procymidone in soil is largely governed by its adsorption to soil particles. The

organic matter content of the soil is a key factor influencing this process, with higher organic

matter leading to stronger adsorption and reduced mobility.

Table 4: Adsorption and Desorption of Procymidone in Different Soil Types
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Soil Type
Adsorption
(Freundlich Kf)

Desorption (%) Reference

Laterite Soil - 27.52 ± 0.85 [3]

Yellow Brown Soil - 16.22 ± 0.78 [3]

Black Soil - 13.67 ± 1.29 [3]

Chestnut Soil - 7.62 ± 0.06 [3]

Fate in Aquatic Systems
In aquatic environments, procymidone can partition between the water column and sediment.

It can be significantly adsorbed to sediment with high organic matter content, where it degrades

slowly. The dissipation in the total aquatic system often follows biphasic kinetics, with a rapid

initial decline followed by a much slower degradation phase.

Degradation Pathways
The degradation of procymidone in the environment proceeds through several key

transformations, primarily hydrolysis of the imide bond and hydroxylation of the phenyl ring.

The major identified metabolites include procymidone-NH-COOH and 3,5-dichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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